![molecular formula Er5Ru3 B14364776 Erbium;ruthenium CAS No. 93693-86-8](/img/no-structure.png)
Erbium;ruthenium
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Overview
Description
Erbium is a rare-earth metal belonging to the lanthanide series, characterized by its silvery-white appearance and stability in air . Ruthenium, on the other hand, is a member of the platinum group metals, known for its hardness, high melting point, and resistance to corrosion . The combination of these two elements results in a compound with unique properties and applications in various scientific fields.
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of erbium;ruthenium involves the metallothermic reduction of erbium fluoride with calcium, followed by the combination with ruthenium through high-temperature reactions . The reaction conditions typically require an inert atmosphere to prevent oxidation and contamination.
Industrial Production Methods
Industrial production of erbium involves liquid-liquid solvent extraction and ion-exchange methods to purify the metal . Ruthenium is often recovered from spent nuclear fuels and catalysts through gas phase separation and extraction using high molecular weight amines . The combination of these purified elements forms the this compound compound.
Chemical Reactions Analysis
Types of Reactions
Erbium;ruthenium undergoes various chemical reactions, including:
Oxidation: Erbium reacts with oxygen to form erbium(III) oxide.
Reduction: Ruthenium can be reduced from its higher oxidation states to lower ones using reducing agents.
Substitution: Both elements can participate in substitution reactions to form various complexes and compounds.
Common Reagents and Conditions
Oxidation: Oxygen or air at elevated temperatures.
Reduction: Hydrogen gas or other reducing agents like sodium borohydride.
Substitution: Halogens, acids, and other reactive species.
Major Products Formed
Erbium(III) oxide: Formed from the oxidation of erbium.
Ruthenium complexes: Formed through substitution reactions with various ligands.
Scientific Research Applications
Erbium;ruthenium has a wide range of applications in scientific research:
Chemistry: Used as catalysts in various chemical reactions due to their unique electronic properties.
Medicine: Ruthenium-based compounds are used in radiotherapy for treating eye tumors.
Industry: Erbium is used in fiber-optic telecommunications, while ruthenium is used in electronics and as a catalyst in industrial processes
Mechanism of Action
The mechanism of action of erbium;ruthenium compounds involves:
Molecular Targets: Ruthenium targets DNA, mitochondria, and endoplasmic reticulum in cells.
Pathways Involved: Induces apoptosis, autophagy, and inhibition of angiogenesis in tumor cells.
Comparison with Similar Compounds
Similar Compounds
Lanthanum: Similar to erbium in forming ionic cyclopentadienides and simple alkyls.
Other Platinum Group Metals: Similar to ruthenium in terms of catalytic properties and resistance to corrosion.
Uniqueness
Erbium;ruthenium stands out due to its combination of rare-earth and platinum group metal properties, offering unique catalytic and electronic characteristics that are not found in other compounds .
Properties
93693-86-8 | |
Molecular Formula |
Er5Ru3 |
Molecular Weight |
1139.5 g/mol |
IUPAC Name |
erbium;ruthenium |
InChI |
InChI=1S/5Er.3Ru |
InChI Key |
YSUCBAXMSFIBBK-UHFFFAOYSA-N |
Canonical SMILES |
[Ru].[Ru].[Ru].[Er].[Er].[Er].[Er].[Er] |
Origin of Product |
United States |
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